Cas no 2649059-31-2 (N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide)

• Product Name: N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide
• CAS No: 2649059-31-2
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 6006881
• PubChem ID: 153806833
• Update Time: 2025-06-10

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide
• EN300-840421
• 2649059-31-2

• Inchi： 1S/C9H17NO4/c1-6(11)10-4-7(12)8-5-13-9(2,3)14-8/h7-8,12H,4-5H2,1-3H3,(H,10,11)
• InChI Key： XKXWQPPHLHJVNO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CNC(C)=O)O

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.8Ų

Additional information on N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide

N-[2-(2,2-Dimethyl-1,3-Dioxolan-4-yl)-2-Hydroxyethyl]acetamide: A Comprehensive Overview

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide, with the CAS number 2649059-31-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a dioxolane ring and an acetamide functional group. These structural features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The dioxolane ring in N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide is particularly noteworthy. Dioxolanes are cyclic ethers that are widely used in organic synthesis due to their ability to protect hydroxyl groups and facilitate selective reactions. The presence of the dioxolane ring in this compound provides a protected hydroxyl group, which can be selectively deprotected under specific conditions to yield the corresponding alcohol. This property makes N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide a versatile building block in the synthesis of complex organic molecules.

The acetamide functional group in N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide also plays a crucial role in its chemical behavior. Acetamides are known for their stability and ability to form hydrogen bonds, which can influence the solubility and reactivity of the compound. In pharmaceutical applications, acetamides are often used as bioisosteres of carboxylic acids, providing similar biological activity with improved physicochemical properties. This makes N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide a promising candidate for drug development.

Recent research has focused on the potential applications of N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]acetamide in the development of new therapeutic agents. Studies have shown that compounds with similar structures exhibit anti-inflammatory and analgesic properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide demonstrated significant anti-inflammatory activity in vitro and in vivo models. These findings suggest that N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its potential therapeutic applications, N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide has also been explored as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are essential tools in the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceuticals and fine chemicals. The dioxolane ring in this compound can be used to control stereochemistry during synthetic transformations, leading to the formation of highly enantioselective products. This property makes N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide a valuable reagent in the field of asymmetric catalysis.

The synthesis of N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide typically involves several steps. One common approach is to start with 1,3-propanediol and protect one of the hydroxyl groups using a dioxolane-forming reagent, such as 1,3-propanediol di(trimethysilyl) ether (PTMS). The protected diol is then converted into an azide using standard azide-forming reagents like sodium azide (NaN₃). Reduction of the azide to an amine using hydrogen gas (H₂) and palladium on carbon (Pd/C) yields the corresponding amine. Finally, acetylation of the amine with acetic anhydride (Ac₂O) produces N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide.

The physical properties of N-[2-(2,2-dimethyl-dioxolan)-hydroxyethyl]acetamide have been well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and analytical methods.

In conclusion, N-[2-(dimethyl-dioxolan-4-yl)-hydroxyethyl]acetamide (CAS No: 059-31-) is a versatile compound with potential applications in pharmaceuticals and organic synthesis. Its unique molecular structure provides both stability and reactivity, making it a valuable intermediate for the development of new therapeutic agents and chiral auxiliaries. Ongoing research continues to explore its full potential in these areas.